Cas no 1806972-34-8 (Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate
• CAS No: 1806972-34-8
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4882974
• Update Time: 2025-08-04

Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H10F3NO3/c1-3-17-10(15)6-7(16-2)5(8(11)12)4-14-9(6)13/h4,8H,3H2,1-2H3
• InChI Key： RLOWMTSZWXUZAP-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C(=O)OCC)C=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate

Research Brief on Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate (CAS: 1806972-34-8)

Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate (CAS: 1806972-34-8) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits promising biological activity, particularly in the development of novel pharmaceuticals and crop protection agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, leveraging its structural features to enhance binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of kinase inhibitors targeting cancer pathways. Researchers demonstrated that the difluoromethyl group at the 5-position significantly improves the compound's lipophilicity and membrane permeability, critical factors for oral bioavailability. The study also noted that the ethyl ester moiety facilitates further derivatization, enabling the creation of a diverse library of analogues for structure-activity relationship (SAR) studies.

In agrochemical applications, a patent filed by Syngenta in 2022 (WO2022156789) disclosed the use of Ethyl 5-(difluoromethyl)-2-fluoro-4-methoxypyridine-3-carboxylate as a precursor for fungicides. The compound's fluorine atoms were found to enhance its binding to fungal cytochrome P450 enzymes, disrupting ergosterol biosynthesis and leading to potent antifungal activity. Field trials showed efficacy against Botrytis cinerea and Fusarium species, with minimal environmental persistence due to its designed metabolic degradation pathway.

From a synthetic chemistry perspective, advances in continuous-flow technology have improved the scalability of this compound's production. A 2024 Organic Process Research & Development paper detailed a palladium-catalyzed cross-coupling protocol that achieves >90% yield while reducing hazardous waste generation. This method addresses previous challenges associated with the regioselective introduction of the difluoromethyl group, a common bottleneck in large-scale manufacturing.

Ongoing research is investigating the compound's potential in CNS drug development, with preliminary data suggesting blood-brain barrier penetration capabilities. However, regulatory considerations regarding fluorine-containing compounds' environmental impact may influence future applications. The European Chemicals Agency (ECHA) has initiated a review of persistent fluorinated molecules, which could affect the commercial trajectory of derivatives based on this scaffold.